Cas no 1803590-30-8 (4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene)

• Product Name: 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene
• CAS No: 1803590-30-8
• CID: 4616738
• PubChem ID: 75524967
• Update Time: 2025-10-29

4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene

Additional information on 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene

Professional Introduction to 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene (CAS No. 1803590-30-8)

4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene, identified by its CAS number 1803590-30-8, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a nitro group and an ether linkage, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The structural attributes of this compound make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene consists of a benzene ring substituted with a chloro group at the 4-position and a nitro group at the 2-position. Additionally, an ether side chain extends from the 1-position of the benzene ring, incorporating a 1-methoxypropan-2-yl moiety. This specific arrangement of functional groups imparts unique reactivity and selectivity, making it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds. The nitro group in 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene can be reduced to an amine, which is a common strategy in drug development to enhance bioavailability and metabolic stability. This transformation opens up numerous possibilities for designing molecules with improved pharmacokinetic profiles.

Moreover, the presence of a chloro substituent enhances the electrophilicity of the aromatic ring, facilitating further functionalization through nucleophilic aromatic substitution reactions. This property is particularly useful in constructing more complex scaffolds for drug discovery. The ether linkage also provides stability to the molecule while allowing for selective modifications at different positions.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. For instance, derivatives of nitrobenzenes have been investigated for their antimicrobial and anti-inflammatory properties. The compound 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene could serve as a precursor for synthesizing novel analogs with enhanced therapeutic efficacy. Its unique structural features make it an attractive candidate for further exploration in drug design.

The synthesis of 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Typically, the process begins with the nitration of chlorobenzene derivatives followed by etherification to introduce the methoxypropan-2-yl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to improve efficiency and selectivity.

In conclusion, 4-Chloro-1-(1-methoxypropan-2-yl)oxy-2-nitrobenzene (CAS No. 1803590-30-8) represents a promising compound in pharmaceutical research due to its versatile structural features and potential applications in drug development. Its ability to undergo various chemical transformations makes it a valuable intermediate for synthesizing bioactive molecules with improved pharmacological properties. Continued investigation into this compound is likely to yield significant advancements in medicinal chemistry and therapeutic innovation.